Cas no 21224-19-1 (Benzothiazole,6-ethoxy-2-(methylthio)-)

21224-19-1 structure
Product name:Benzothiazole,6-ethoxy-2-(methylthio)-
CAS No:21224-19-1
MF:C10H11NOS2
MW:225.330439805984
CID:242130
Benzothiazole,6-ethoxy-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole,6-ethoxy-2-(methylthio)-
- Benzothiazole, 6-ethoxy-2-(methylthio)- (6CI,8CI,9CI)
- Benzothiazole, 6-ethoxy-2-(methylthio)-
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- Inchi: 1S/C10H11NOS2/c1-3-12-7-4-5-8-9(6-7)14-10(11-8)13-2/h4-6H,3H2,1-2H3
- InChI Key: YMBFFJYYVVSYTK-UHFFFAOYSA-N
- SMILES: S1C2=CC(OCC)=CC=C2N=C1SC
Computed Properties
- Exact Mass: 225.02833
- Monoisotopic Mass: 225.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 75.7A^2
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 355.1±34.0 °C(Predicted)
- PSA: 22.12
- pka: 2.03±0.10(Predicted)
Benzothiazole,6-ethoxy-2-(methylthio)- Related Literature
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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